Disperse Orange 30

Specification

• CAS No.: 5261-31-4
• Molecular Formula: C19H17Cl2N5O4
• Molecular Weight: 450.3 g/mol
• IUPAC Name: 2-[N-(2-cyanoethyl)-4-[(2,6-dichloro-4-nitrophenyl)diazenyl]anilino]ethyl acetate
• Standard InChI: InChI=1S/C19H17Cl2N5O4/c1-13(27)30-10-9-25(8-2-7-22)15-5-3-14(4-6-15)23-24-19-17(20)11-16(26(28)29)12-18(19)21/h3-6,11-12H,2,8-10H2,1H3
• Standard InChI Key: ROPYWXVRNREIQD-UHFFFAOYSA-N
• SMILES: CC(=O)OCCN(CCC#N)C1=CC=C(C=C1)N=NC2=C(C=C(C=C2Cl)[N+](=O)[O-])Cl
• Canonical SMILES: CC(=O)OCCN(CCC#N)C1=CC=C(C=C1)N=NC2=C(C=C(C=C2Cl)[N+](=O)[O-])Cl

Introduction

Chemical Identity and Structure

Basic Identification

Disperse Orange 30 is an azo-class dyestuff with multiple international designations. It belongs to the family of disperse dyes, which are characterized by their limited water solubility and ability to penetrate hydrophobic fibers. The compound has several identifiers and nomenclature variations across regulatory and commercial systems.

Parameter	Information
CAS Registry Number	12223-23-3
IUPAC Name	2-[N-(2-cyanoethyl)-4-[(2,6-dichloro-4-nitrophenyl)diazenyl]anilino]ethyl acetate
Alternative Name	Propanenitrile, 3-[[2-(acetyloxy)ethyl][4-[(2,6-dichloro-4-nitrophenyl)azo]phenyl]amino]-
Molecular Formula	C₁₉H₁₇Cl₂N₅O₄
Molecular Weight	450.28 g/mol
Classification	Single azo class dye
Commercial Names	Disperse Orange 2RL, Yellow Brown S2RFL, Disperse Orange 3RFL, Disperse Orange SE-GL, Disperse Orange S-4RL, C.I.Disperse Orange 89

The compound was first created on March 28, 2005, and has since become an established colorant in industrial applications.

Molecular Structure and Characteristics

Disperse Orange 30 features a complex molecular structure characterized by an azo linkage (-N=N-) connecting aromatic systems. Its structure includes specific functional groups that contribute to its dyeing properties and chemical behavior.

Structural Feature	Specification
Hydrogen Bond Acceptors	8
Topological Polar Surface Area	124 Ų
XLogP3-AA Value	4.5
Rotatable Bonds	9
Defined Atom Stereocenters	None
Canonical SMILES	CC(=O)OCCN(CCC#N)C1=CC=C(C=C1)N=NC2=C(C=C(C=C2Cl)N+[O-])Cl

The compound's structure includes chlorine atoms, nitro groups, and an azo linkage that contribute to its orange-brown coloration and specific binding characteristics with synthetic fibers.

Physical Properties

Disperse Orange 30 exists as an orange-brown powder at standard conditions. Its physical properties contribute to its application methods and processing requirements in industrial settings.

Property	Value
Appearance	Orange-brown powder
Density	1.38 g/cm³
Boiling Point	645°C at 760 mmHg
Flash Point	343.9°C
Vapor Pressure	1.59E-16 mmHg at 25°C
Index of Refraction	1.618
Exact Mass	449.066

These physical characteristics influence handling requirements and processing parameters during dye formulation and application procedures.

Manufacturing and Synthesis

Production Methods

The synthesis of Disperse Orange 30 involves a diazotization and coupling reaction sequence that is typical for azo dye production. The specific synthetic pathway involves:

• Diazotization of 2,6-dichloro-4-nitroaniline

• Coupling with 2-((2-cyanoethyl)(phenyl)amino)ethyl acetate (also referred to as N-(2-cyanoethyl)-N-(2-acetoxyethyl)benzeneamine)

This synthetic route allows for industrial-scale production with controlled conditions to ensure consistent dye quality and properties. The chemical processes involved require precise temperature control and reaction monitoring to achieve optimal product purity and yield.

Applications and Usage

Textile Industry Applications

Disperse Orange 30 finds its primary application in the textile industry as a colorant for synthetic fibers. Its specific properties make it particularly suitable for:

• Polyester dyeing

• Acetate fiber coloration

• Polyamide fiber dyeing

• Acrylic fiber coloration (though with lower dyeing rates)

The dye demonstrates varying performance characteristics across these fiber types, with polyester showing optimal results. When applied to acetate fibers, the resulting color appears more yellowish than when used on polyester substrates.

Specialized Applications

Beyond basic coloration, Disperse Orange 30 serves several specialized functions in textile processing:

• As a component in tricolor formulations

• For direct printing on polyester and cotton/polyester blends

• In discharge printing processes

• High-temperature, high-pressure dyeing methods that produce darker colorations

The dye performs optimally in acidic to neutral conditions, with a recommended dyeing pH range of 4-7. Metal ions, particularly copper and iron, can influence the resulting color and should be controlled during application processes.

Performance Characteristics

Fastness Properties

A defining characteristic of industrial dyes is their ability to maintain color integrity under various conditions. Disperse Orange 30 demonstrates excellent fastness properties across multiple testing standards, as detailed in the following table:

Standard	Test Type	Performance Rating
AATCC	Ironing Fastness (Fading)	4-5
AATCC	Ironing Fastness (Staining)	-
AATCC	Light Fastness	4-5
AATCC	Perspiration Fastness (Fading)	5
AATCC	Perspiration Fastness (Staining)	5
ISO	Light Fastness	7
ISO	Washing Fastness (Fading)	5
ISO	Washing Fastness (Staining)	5

These ratings indicate exceptional performance, particularly for light fastness and washing durability, which are critical factors for textile applications requiring color stability over extended use periods.

Application Considerations

Several factors influence the performance of Disperse Orange 30 during application:

• Bath ratio significantly affects coloration rate

• High-temperature and high-pressure dyeing methods improve dark color development

• Copper and iron ions in the dyebath can influence the resulting shade

• Polyamide fibers show poorer soaping fastness compared to polyester

• Acrylic fibers demonstrate lower dyeing rates with this compound

• Optimal dyeing occurs in a pH range of 4-7

Understanding these performance variables allows textile processors to optimize application conditions for desired color outcomes and fastness properties.

Environmental and Regulatory Considerations

Environmental Assessment

The Government of Canada conducted a comprehensive screening assessment of Disperse Orange 30 to evaluate its environmental impact. Key findings from this assessment include:

Research Developments

Adsorption Studies

Recent research has investigated methods for removing Disperse Orange 30 from aqueous solutions, particularly in the context of textile effluent treatment. One notable study examined the use of activated carbon prepared from Holm Oak acorns through chemical activation with various agents (H₃PO₄, ZnCl₂, and KOH).

The research employed a 3ᵏ factorial design to evaluate interaction effects between:

• Carbonization temperature

• pH

• Adsorbent dosage

• Type of activating agent

Results demonstrated that activated carbon prepared using ZnCl₂ as the activating agent achieved a maximum dye removal efficiency of 93.5% under optimal conditions (carbonization temperature of 750°C, pH of 2, and adsorbent dosage of 0.15g/25ml). This finding suggests potential applications for treating industrial wastewater containing this dye.

Adsorption Mechanisms

The research indicated that the adsorption process depends significantly on the type of activating agent used in preparing the activated carbon. This suggests that the surface chemistry and pore structure of the adsorbent play crucial roles in determining removal efficiency. The study employed various characterization techniques including SEM, BET, FTIR, and elemental analysis to understand the mechanisms involved in the adsorption process.

These findings contribute to developing more effective remediation strategies for textile effluents containing Disperse Orange 30 and similar dye compounds.